Cas no 30301-73-6 (Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI))

Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) structure
30301-73-6 structure
Product Name:Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
CAS No:30301-73-6
MF:C15H15F9IrO6
MW:654.478632211685
CID:315974
Update Time:2024-01-28

Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Iridium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
    • iridium,(E)-5,5,5-trifluoro-4-hydroxypent-3-en-2-one
    • TRIS(1,1,1-TRIFLUOROPENTANE-2,4-DIONATO-O,O')IRIDIUM
    • (3E)-5,5,5-trifluoro-4-hydroxypent-3-en-2-one - iridium (3:1)
    • Inchi: 1S/3C5H5F3O2.Ir/c3*1-3(9)2-4(10)5(6,7)8;/h3*2,10H,1H3;/b3*4-2+;
    • InChI Key: BEEMLIFKTXBPEC-VFEMKWSISA-N
    • SMILES: [Ir].FC(/C(=C(/[H])\C(C([H])([H])[H])=O)/O[H])(F)F.FC(/C(=C(/[H])\C(C([H])([H])[H])=O)/O[H])(F)F.FC(/C(=C(/[H])\C(C([H])([H])[H])=O)/O[H])(F)F

Computed Properties

  • Exact Mass: 655.035416
  • Monoisotopic Mass: 655.035416
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 606
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112

Experimental Properties

  • Boiling Point: 195.6°Cat760mmHg
  • Flash Point: 72.1°C
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